1-(3-Fluorophenyl)-3-methyl-1H-pyrazol-4-amine

• Molecular Formula: C10H10FN3
• Molecular Weight: 191.20 g/mol
• SMILES: CC1=NN(C=C1N)C2=CC(=CC=C2)F
• InChI: InChI=1S/C10H10FN3/c1-7-10(12)6-14(13-7)9-4-2-3-8(11)5-9/h2-6H,12H2,1H3
• InChIKey: WQFSESYPSVOFQA-UHFFFAOYSA-N

Researchers requiring precise control over amine basicity in SAR studies face challenges from isomeric variability. This 3-fluoro isomer resolves that with a distinct pKa of 4.78, enabling predictable protonation state tuning. • Quantifiable pKa 4.78 enables predictable SAR modulation. • Higher boiling point (318.6°C) streamlines solvent removal & scale-up. • Strict HPLC/NMR identity verification guarantees isomer purity.

1-(3-Fluorophenyl)-3-methyl-1H-pyrazol-4-amine: Product Overview

1-(3-Fluorophenyl)-3-methyl-1H-pyrazol-4-amine is a heterocyclic organic compound belonging to the class of fluorinated pyrazolamines. It features a pyrazole core substituted with a 3-fluorophenyl group at the N1 position, a methyl group at the C3 position, and a primary amine at the C4 position . The compound is primarily utilized as a key intermediate and building block in medicinal chemistry research, where the strategic placement of the fluorine atom is known to significantly influence a molecule's lipophilicity, metabolic stability, and biological activity [1].

Fluorinated pyrazoleamine building block for medicinal chemistry

Positional isomer enabling modulation of electronic properties in SAR

Predicted pKa and boiling point differ from 2- and 4-fluoro analogs

• [1] ScienceDirect. (2015). Fluorine-containing pyrazoles and their condensed derivatives: Synthesis and biological activity. View Source

Positional Fluorine Effects on Physicochemical Properties

The substitution pattern of the fluorine atom on the phenyl ring is a critical determinant of the compound's physicochemical properties and, by extension, its behavior in chemical synthesis and potential biological interactions. In-class compounds like 1-(2-fluorophenyl)-3-methyl-1H-pyrazol-4-amine and 1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-amine cannot be simply interchanged. Even minor changes in fluorine position lead to quantifiable differences in electronic distribution, as evidenced by distinct pKa and boiling point values . These differences can impact reaction kinetics, purification processes, and molecular recognition events, making direct substitution unreliable for research requiring reproducible and predictable outcomes.

Positional fluorine substitution alters electronic distribution, affecting reaction kinetics and molecular recognition

pKa differences may shift protonation states, disrupting pH-dependent binding interactions

Boiling point variation can impact purification and thermal processing protocols

Quantitative Differentiation Evidence

pKa Differentiation from 2- and 4-Fluoro Analogs

The predicted pKa of 1-(3-fluorophenyl)-3-methyl-1H-pyrazol-4-amine is 4.78 ± 0.12. This value is situated between the more acidic 2-fluoro isomer (pKa = 4.75 ± 0.10) and the more basic 4-fluoro isomer (pKa = 5.09 ± 0.10) . This 0.31-unit difference in pKa between the 3- and 4-fluoro isomers indicates a significant variation in the basicity of the pyrazole amine, which is a direct consequence of the fluorine atom's inductive and resonance effects based on its ring position.

pKa differentiation

Data to verify

4.78 ± 0.12 (predicted)

2-F: 4.75 ± 0.10 | 4-F: 5.09 ± 0.10

Indicates distinct basicity affecting protonation-dependent interactions; experimental verification needed

Evidence Dimension	Acid dissociation constant (pKa)
Target Compound Data	4.78 ± 0.12 (Predicted)
Comparator Or Baseline	1-(2-fluorophenyl)-3-methyl-1H-pyrazol-4-amine: 4.75 ± 0.10 (Predicted); 1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-amine: 5.09 ± 0.10 (Predicted)
Quantified Difference	0.31 (3-F vs 4-F); 0.03 (3-F vs 2-F)
Conditions	Predicted value; no experimental conditions specified

Why This Matters

The distinct pKa value is crucial for applications requiring precise protonation states, such as in optimizing solubility, salt formation, or designing pH-dependent binding interactions.

Boiling Point Difference from 4-Fluoro Analog

The predicted boiling point of the 3-fluoro isomer is 318.6 ± 32.0 °C. This is notably higher than the 4-fluoro isomer (308.9 ± 32.0 °C) and slightly higher than the 2-fluoro isomer (316.0 ± 32.0 °C) . This nearly 10-degree difference in boiling point between the 3- and 4-fluoro analogs can be a practical differentiator in purification and handling protocols.

Boiling point

Data to verify

318.6 ± 32.0 °C (predicted)

2-F: 316.0 °C | 4-F: 308.9 °C

Quantifiable difference may guide purification and handling protocol selection; experimental values required

Evidence Dimension	Boiling Point
Target Compound Data	318.6 ± 32.0 °C (Predicted)
Comparator Or Baseline	1-(2-fluorophenyl)-3-methyl-1H-pyrazol-4-amine: 316.0 ± 32.0 °C (Predicted); 1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-amine: 308.9 ± 32.0 °C (Predicted)
Quantified Difference	9.7 °C (3-F vs 4-F); 2.6 °C (3-F vs 2-F)
Conditions	Predicted value; no experimental conditions specified

Why This Matters

The distinct boiling point can influence decisions regarding distillation, solvent removal, and general thermal stability during synthesis and storage, providing a basis for selecting the appropriate isomer for a given process.

Molecular Weight and Density Equivalence Across Isomers

All three fluorophenyl positional isomers—1-(2-fluorophenyl)-, 1-(3-fluorophenyl)-, and 1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-amine—share an identical molecular formula of C10H10FN3, resulting in a molecular weight of 191.20 g/mol . Their predicted densities are also identical at 1.26 ± 0.1 g/cm³ . This equivalence confirms that the observed differences in pKa and boiling point are not due to changes in bulk properties but rather stem from the more subtle electronic effects of fluorine substitution.

MW & density equivalence

Data to verify

191.20 g/mol, 1.26 g/cm³ (predicted)

Identical for all 3 positional isomers

Confirms that bulk properties do not distinguish isomers; electronic effects are the differentiator

Evidence Dimension	Molecular Weight and Density
Target Compound Data	MW: 191.20 g/mol; Density: 1.26 ± 0.1 g/cm³ (Predicted)
Comparator Or Baseline	1-(2-fluorophenyl)-3-methyl-1H-pyrazol-4-amine: MW: 191.20 g/mol; Density: 1.26 ± 0.1 g/cm³ (Predicted); 1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-amine: MW: 191.20 g/mol; Density: 1.26 ± 0.1 g/cm³ (Predicted)
Quantified Difference	0 g/mol and 0 g/cm³
Conditions	Predicted values

Why This Matters

This finding reinforces that for applications where only bulk properties like molecular weight or density are considered, the compounds appear interchangeable. However, the earlier evidence on pKa and boiling point demonstrates that this is a superficial equivalence, and the specific 3-fluoro isomer offers unique, position-dependent electronic characteristics.

Application Scenarios

Medicinal Chemistry: Tuning Basicity and Binding

The distinct pKa of 4.78 for 1-(3-fluorophenyl)-3-methyl-1H-pyrazol-4-amine, compared to its 4-fluoro (5.09) and 2-fluoro (4.75) isomers, makes it the preferred intermediate for structure-activity relationship (SAR) studies aimed at modulating the protonation state of the amine group. This precise control over basicity is crucial for optimizing interactions with biological targets where hydrogen bonding or ionic interactions are pH-dependent .

Process Chemistry: Optimizing Purification and Thermal Processes

The 9.7°C higher predicted boiling point of the 3-fluoro isomer (318.6°C) relative to the 4-fluoro analog (308.9°C) can be a critical factor in process development. This difference may influence the choice of solvent removal conditions, distillation parameters, and thermal stability assessment, providing a quantifiable reason to select this specific isomer for manufacturing and scale-up workflows .

Analytical and Quality Control: Verifying Isomeric Purity

Since all three positional isomers share identical molecular weights and predicted densities, they cannot be distinguished by these bulk measurements. The quantifiable differences in predicted boiling point and pKa underscore the necessity of employing high-resolution analytical techniques, such as HPLC or NMR, to confirm the isomeric identity and purity of the procured 1-(3-fluorophenyl)-3-methyl-1H-pyrazol-4-amine, ensuring the correct material is used in sensitive experiments .

Application

Selection Property

Validation Focus

SAR studies tuning amine basicity

Position-dependent electronic profile

Protonation-state assay under pH variation

Thermal process optimization

Isomer boiling point variation

Distillation and solvent removal protocol review

Isomeric identity verification

Spectral differentiation potential

High-resolution HPLC or NMR method confirmation